1-Chloro-2-methylpropyl acetate
Description
These compounds are typically used as intermediates in organic synthesis, pharmaceuticals, or specialty chemicals. For example, 1-Chloro-2-methylpropyl chloroformate is a reactive chloroformate ester with applications in peptide synthesis and polymer chemistry due to its ability to act as an acylating agent .
The absence of direct data on 1-Chloro-2-methylpropyl acetate suggests it may be a less common or hypothetical compound.
Properties
Molecular Formula |
C6H11ClO2 |
|---|---|
Molecular Weight |
150.60 g/mol |
IUPAC Name |
(1-chloro-2-methylpropyl) acetate |
InChI |
InChI=1S/C6H11ClO2/c1-4(2)6(7)9-5(3)8/h4,6H,1-3H3 |
InChI Key |
GRGNZYAYCNHDAH-UHFFFAOYSA-N |
Canonical SMILES |
CC(C)C(OC(=O)C)Cl |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural and Physical Properties
The table below compares key properties of 1-Chloro-2-methylpropyl chloroformate and analogous esters:
Key Observations :
- Reactivity : Chloroformates (e.g., 1-Chloro-2-methylpropyl chloroformate) are highly reactive due to the electrophilic carbonyl chloride group, making them useful for acylations. In contrast, hydroxyl-containing esters (e.g., 3-Chloro-2-hydroxypropyl acetate) exhibit polar interactions and hydrogen bonding .
- Volatility : Methoxypropyl acetates and vinyl acetate have lower molecular weights and higher volatility, as indicated by their lower flash points .
- Stability: Chlorinated esters like 1-Chloro-2-methylpropyl chloroformate require cold storage (0–6°C) to prevent decomposition, whereas non-halogenated esters (e.g., vinyl acetate) are more stable under ambient conditions .
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